Cas no 202267-27-4 (Acetamide, 2,2,2-trifluoro-N-(3S)-3-pyrrolidinyl-)

• Product name: Acetamide, 2,2,2-trifluoro-N-(3S)-3-pyrrolidinyl-
• CAS No: 202267-27-4
• MF: C₆H₉F₃N₂O
• MW: 182.143671751022
• CID: 1392572
• PubChem ID: 7015587

Acetamide, 2,2,2-trifluoro-N-(3S)-3-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-(3S)-3-pyrrolidinyl-
• 2,2,2-trifluoro-N-[(3S)-pyrrolidin-3-yl]acetamide
• 3(S)-trifluoroacetylaminopyrrolidine
• 202267-27-4
• (S)-2,2,2-Trifluoro-N-(pyrrolidin-3-yl)acetamide
• SCHEMBL3405244
• AKOS017390983

• MDL： MFCD03790970
• Inchi： InChI=1S/C6H9F3N2O/c7-6(8,9)5(12)11-4-1-2-10-3-4/h4,10H,1-3H2,(H,11,12)/t4-/m0/s1
• InChI Key： MWYCOIQCRXURNA-BYPYZUCNSA-N
• SMILES： FC(F)(F)C(N[C@@H]1CNCC1)=O

Computed Properties

• Exact Mass: 182.06677
• Monoisotopic Mass: 182.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 41.13